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Compound of Interest

Compound Name: 2-Bromoterephthalic acid

Cat. No.: B1265625 Get Quote

An In-depth Technical Guide to 2-
Bromoterephthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromoterephthalic acid, a key

building block in synthetic chemistry. With applications ranging from the development of

advanced materials to its potential as an intermediate in pharmaceuticals, this document

serves as a critical resource for professionals in research and drug development. All

quantitative data is summarized for clarity, and detailed experimental protocols are provided.

Core Chemical Identifiers and Properties
2-Bromoterephthalic acid, a substituted aromatic dicarboxylic acid, is a valuable intermediate

in organic synthesis. Its chemical identity and core physicochemical properties are summarized

below.
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Identifier Value

CAS Number 586-35-6[1][2][3][4]

Molecular Formula C₈H₅BrO₄[1][3][4]

Molecular Weight 245.03 g/mol [1][3]

IUPAC Name 2-bromobenzene-1,4-dicarboxylic acid[4]

Synonyms
2-Bromo-1,4-benzenedicarboxylic acid,

Bromoterephthalic acid[2]

Physicochemical Property Value

Melting Point 295-297 °C (lit.)

Appearance White to off-white crystalline solid

Solubility
Limited solubility in water; soluble in polar

organic solvents like DMF and DMSO.

pKa (Predicted) 2.44 ± 0.10

Synthesis of 2-Bromoterephthalic Acid: An
Experimental Protocol
The synthesis of 2-Bromoterephthalic acid is commonly achieved through the oxidation of 2-

bromo-1,4-dimethylbenzene. The following protocol details a representative experimental

procedure.

Materials:

2-bromo-1,4-dimethylbenzene

Cobalt(II) acetate tetrahydrate

Manganese(II) acetate tetrahydrate

Zirconium(IV) acetate
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Sodium bromide

97% Acetic acid solution

Pressurized reactor (autoclave) with internal cooling coil and reflux condenser

Procedure:

Reaction Setup: In a stirred autoclave, a mixture of cobalt(II) acetate tetrahydrate (0.625

mmol), manganese(II) acetate tetrahydrate (0.625 mmol), zirconium(IV) acetate (0.15 mmol),

and sodium bromide (0.525 mmol) is prepared in 500 g of a 97% acetic acid solution.

Addition of Starting Material: To this solution, 2-bromo-1,4-dimethylbenzene (541 mmol) is

added.

Reaction Conditions: The mixture is stirred continuously to ensure optimal gas mixing. The

reactor is heated to 150 °C for 2 hours, and then the temperature is increased to 180 °C for

an additional 4 hours. Throughout the heating process, the air is continuously vented at a

back pressure of 400 psig (2.76 MPa).

Work-up: Upon completion, the reactor is cooled to 50°C, and the pressure is slowly

released. The reaction products are drained.

Purification: The reactor is rinsed with acetic acid to collect any residual product. The

collected solid is purified by diafiltration, washed with water, and dried under a vacuum to

yield 2-Bromoterephthalic acid as a white solid.
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Synthesis Workflow of 2-Bromoterephthalic Acid

Reaction Preparation

Oxidation Reaction

Product Isolation and Purification

Prepare catalyst solution in acetic acid in an autoclave

Add 2-bromo-1,4-dimethylbenzene to the autoclave

Heat to 150°C for 2 hours with continuous stirring and air venting

Increase temperature to 180°C for 4 hours

Cool reactor to 50°C and release pressure

Drain reaction products

Rinse reactor with acetic acid

Purify by diafiltration, wash with water, and dry under vacuum

Pure 2-Bromoterephthalic Acid

Click to download full resolution via product page

Synthesis Workflow of 2-Bromoterephthalic Acid
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Applications in Research and Development
2-Bromoterephthalic acid is a versatile building block, primarily utilized in the synthesis of

Metal-Organic Frameworks (MOFs). Its bifunctional nature, possessing both carboxylic acid

groups for coordination and a bromine atom for post-synthetic modification, makes it a valuable

linker for creating functional materials.

Metal-Organic Framework (MOF) Synthesis
The following is a generalized protocol for the synthesis of a zirconium-based MOF using 2-
Bromoterephthalic acid as the organic linker.

Materials:

Zirconium(IV) chloride (ZrCl₄)

2-Bromoterephthalic acid

N,N-Dimethylformamide (DMF)

Acetic acid (modulator)

Teflon-lined autoclave

Procedure:

Solution Preparation: In a Teflon-lined autoclave, dissolve ZrCl₄ (0.5 mmol) and 2-
Bromoterephthalic acid (0.5 mmol) in 12.5 mL of DMF.

Addition of Modulator: Add 1.5 mL of acetic acid to the solution. Acetic acid acts as a

modulator to control crystal growth.

Solvothermal Synthesis: Seal the autoclave and heat it in an oven at 120 °C for 24 hours.

Isolation and Washing: After cooling to room temperature, the precipitate is collected by

centrifugation. The product is washed with DMF and then with ethanol to remove unreacted

starting materials.
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Activation: The synthesized MOF is dried under a vacuum to remove solvent molecules from

the pores.

Experimental Workflow for MOF Synthesis

Solvothermal Synthesis

Isolation and Activation

Dissolve ZrCl4 and 2-Bromoterephthalic acid in DMF

Add acetic acid as a modulator

Heat in a sealed autoclave at 120°C for 24 hours

Cool autoclave to room temperature

Collect precipitate by centrifugation

Wash with DMF and ethanol

Dry under vacuum to activate the MOF

Functionalized Metal-Organic Framework
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Click to download full resolution via product page

Experimental Workflow for MOF Synthesis

Role in Drug Development
While 2-Bromoterephthalic acid is not typically a pharmacologically active compound itself, it

serves as an important intermediate in the synthesis of more complex molecules with potential

therapeutic applications. The presence of the bromine atom and two carboxylic acid groups

provides reactive handles for diverse chemical transformations, making it a valuable scaffold in

medicinal chemistry. Its derivatives can be explored for applications such as linkers in

Proteolysis Targeting Chimeras (PROTACs), which are a novel therapeutic modality for

targeted protein degradation.

Safety and Handling
2-Bromoterephthalic acid is classified as a hazardous substance and should be handled with

appropriate safety precautions.

Hazard Statement Description

H301 Toxic if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Measures:

Wear protective gloves, clothing, eye, and face protection.

Use only in a well-ventilated area.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Store in a well-ventilated place. Keep the container tightly closed.
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Store locked up.

In case of exposure, seek immediate medical attention. For detailed safety information, refer to

the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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